Cas no 84027-84-9 (Oxazole, 5-pentyl-)

Oxazole, 5-pentyl- structure
Oxazole, 5-pentyl- structure
Product Name:Oxazole, 5-pentyl-
CAS No:84027-84-9
MF:C8H13NO
MW:139.194922208786
CID:583339
PubChem ID:66692646
Update Time:2025-04-19

Oxazole, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 5-pentyl-
    • 5-pentyl-1,3-oxazole
    • DTXSID90735591
    • CHEBI:179645
    • 84027-84-9
    • SCHEMBL460224
    • 5-Pentyloxazole
    • Inchi: 1S/C8H13NO/c1-2-3-4-5-8-6-9-7-10-8/h6-7H,2-5H2,1H3
    • InChI Key: RZCKQDLMEGXPFA-UHFFFAOYSA-N
    • SMILES: O1C=NC=C1CCCCC

Computed Properties

  • Exact Mass: 139.099714038g/mol
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 85.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų
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